Cas no 923194-07-4 (N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide)

• Product Name: N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide
• CAS No: 923194-07-4
• MF: C₂₆H₂₄N₂O₅S
• MW: 476.544165611267
• CID: 6251233
• PubChem ID: 18593149
• Update Time: 2025-05-20

N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide
• N-benzyl-4-[(9,10-dioxoanthracen-2-yl)sulfonyl-methylamino]butanamide
• N-benzyl-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide
• F3247-0124
• 923194-07-4
• AKOS024481166

• Inchi： 1S/C26H24N2O5S/c1-28(15-7-12-24(29)27-17-18-8-3-2-4-9-18)34(32,33)19-13-14-22-23(16-19)26(31)21-11-6-5-10-20(21)25(22)30/h2-6,8-11,13-14,16H,7,12,15,17H2,1H3,(H,27,29)
• InChI Key： TYQWXUJFWLJGSD-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)(N(C)CCCC(NCC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 476.14059304g/mol
• Monoisotopic Mass: 476.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Additional information on N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide

Comprehensive Guide to N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide (CAS No. 923194-07-4)

N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide (CAS No. 923194-07-4) is a specialized organic compound with a unique molecular structure that combines anthraquinone and benzylamide functionalities. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and specialty chemical synthesis. The presence of both sulfonamide and amide groups in its structure makes it particularly interesting for drug discovery and development.

The N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide molecule features an anthraquinone core, which is known for its electron-accepting properties and vibrant color characteristics. This structural feature has led researchers to explore its potential in organic electronics and dye applications. The compound's CAS number 923194-07-4 serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise identification in research and commercial contexts.

Recent scientific literature highlights the growing interest in N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide derivatives for their biological activity. Researchers are particularly focused on modifying the benzyl and butanamide moieties to enhance solubility and bioavailability while maintaining the compound's core functionality. The 923194-07-4 parent compound serves as a crucial reference point in these structure-activity relationship studies.

The synthesis of N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide typically involves multi-step organic reactions, starting from commercially available anthraquinone precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce solvent waste and improve atom economy. These developments align with current industry trends toward sustainable chemical production, making CAS 923194-07-4 an interesting case study in environmentally conscious synthesis.

Analytical characterization of N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The 923194-07-4 material typically appears as a crystalline solid with distinct spectral properties that facilitate its identification in complex mixtures.

In material science applications, N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide has shown promise as a building block for functional materials. Its conjugated π-system and hydrogen-bonding capabilities make it suitable for designing molecular assemblies with tailored electronic properties. Researchers investigating CAS 923194-07-4 derivatives for organic semiconductors report interesting charge transport characteristics that could benefit next-generation electronic devices.

The pharmaceutical industry has shown particular interest in N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide scaffold due to its structural similarity to known bioactive molecules. While 923194-07-4 itself may not be clinically active, its derivatives are being explored for various therapeutic targets. Current research focuses on optimizing the compound's pharmacokinetic profile while maintaining its core pharmacophore features.

From a commercial perspective, N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide remains a specialty chemical with limited but growing market demand. Suppliers of CAS 923194-07-4 typically offer custom synthesis services and bulk quantities for research purposes. The compound's pricing reflects its complex synthesis and purification requirements, making it valuable for targeted applications rather than commodity use.

Safety considerations for handling N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide follow standard laboratory protocols for organic compounds. While 923194-07-4 is not classified as hazardous under current regulations, proper personal protective equipment is recommended when working with the material in powder form. Material safety data sheets provide detailed handling instructions specific to this chemical entity.

The future outlook for N-benzyl-4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide research appears promising, with ongoing investigations into its diverse applications. As synthetic methodologies advance and computational modeling improves, scientists anticipate discovering new properties and uses for CAS 923194-07-4 and its structural analogs. The compound's versatility ensures it will remain relevant in multiple scientific disciplines for years to come.